Cas no 81715-96-0 (3-Phenylchroman-7-ol)

3-Phenylchroman-7-ol structure
3-Phenylchroman-7-ol structure
Product name:3-Phenylchroman-7-ol
CAS No:81715-96-0
MF:C15H14O2
MW:226.270464420319
CID:708179
PubChem ID:20496761

3-Phenylchroman-7-ol Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-7-ol,3,4-dihydro-3-phenyl-
    • 2H-1-Benzopyran-7-ol,3,4-dihydro-3-phenyl-(9CI)
    • 3-Phenylchroman-7-ol
    • 7-hydroxyisoflavane
    • LKMWTIGVJAWQHQ-UHFFFAOYSA-N
    • BDBM50419934
    • 3-phenyl-3,4-dihydro-2H-1-benzopyran-7-ol
    • 7-hydroxy-3-phenyl-3,4-dihydro-2H-1-benzopyrane
    • 3-phenyl-7-hydroxy-3,4-dihydro-2H-1-benzopyrane
    • Inchi: 1S/C15H14O2/c16-14-7-6-12-8-13(10-17-15(12)9-14)11-4-2-1-3-5-11/h1-7,9,13,16H,8,10H2
    • InChI Key: LKMWTIGVJAWQHQ-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2CC(C2C=CC=CC=2)C1)O

Computed Properties

  • Exact Mass: 226.099
  • Monoisotopic Mass: 226.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5

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